Cas no 1806956-10-4 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate
• CAS No: 1806956-10-4
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4804195
• Update Time: 2025-05-17

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate

• Inchi： 1S/C10H11F2IN2O2/c1-2-17-10(16)7-3-5(8(11)12)6(4-14)9(13)15-7/h3,8H,2,4,14H2,1H3
• InChI Key： MOXZZGDYLPEWOD-UHFFFAOYSA-N
• SMILES： IC1=C(CN)C(C(F)F)=CC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1806956-10-4)

The compound Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1806956-10-4) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. The incorporation of difluoromethyl groups is a trending strategy in medicinal chemistry, as it improves lipophilicity and modulates electronic properties. This compound’s iodo substituent also offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in synthetic chemistry forums.

From an industrial perspective, CAS No. 1806956-10-4 is gaining attention for its role in optimizing reaction pathways for scalable production. Questions like "How to synthesize fluorinated pyridines efficiently?" or "What are the applications of iodopyridine carboxylates?" are common among chemists exploring this niche. The compound’s ethyl carboxylate moiety further enhances its solubility, making it suitable for diverse reaction conditions.

Environmental and regulatory considerations are also pivotal in discussions about Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate. While not classified as hazardous, its handling requires standard laboratory precautions. Searches related to "green chemistry approaches for pyridine derivatives" highlight the growing emphasis on sustainable synthesis methods, which could be applied to this compound’s production.

In summary, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-6-carboxylate represents a cutting-edge building block in organic synthesis. Its multifaceted reactivity and alignment with modern pharmaceutical trends—such as fluorine incorporation and late-stage diversification—ensure its relevance in both academic and industrial settings. For researchers seeking advanced intermediates, this compound offers a compelling combination of functionality and adaptability.